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2/'-deoxythymidylyl-(3/'-5/')-2/'-deoxyadenosine 2/'-deoxythymidylyl-(3/'-5/')-2/'-deoxyadenosine
Brand Name: Vulcanchem
CAS No.: 19192-40-6
VCID: VC0101171
InChI: InChI=1S/C20H26N7O10P/c1-9-4-26(20(31)25-18(9)30)13-2-10(5-28)19(36-13)37-38(32,33)34-6-12-11(29)3-14(35-12)27-8-24-15-16(21)22-7-23-17(15)27/h4,7-8,10-14,19,28-29H,2-3,5-6H2,1H3,(H,32,33)(H2,21,22,23)(H,25,30,31)/t10-,11+,12-,13+,14-,19-/m1/s1
SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)OP(=O)(O)OCC3C(CC(O3)N4C=NC5=C(N=CN=C54)N)O)CO
Molecular Formula: C20H26N7O10P
Molecular Weight: 555.4 g/mol

2/'-deoxythymidylyl-(3/'-5/')-2/'-deoxyadenosine

CAS No.: 19192-40-6

Main Products

VCID: VC0101171

Molecular Formula: C20H26N7O10P

Molecular Weight: 555.4 g/mol

2/'-deoxythymidylyl-(3/'-5/')-2/'-deoxyadenosine - 19192-40-6

CAS No. 19192-40-6
Product Name 2/'-deoxythymidylyl-(3/'-5/')-2/'-deoxyadenosine
Molecular Formula C20H26N7O10P
Molecular Weight 555.4 g/mol
IUPAC Name [(2R,3S,5R)-5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]methyl [(2R,3R,5S)-3-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl] hydrogen phosphate
Standard InChI InChI=1S/C20H26N7O10P/c1-9-4-26(20(31)25-18(9)30)13-2-10(5-28)19(36-13)37-38(32,33)34-6-12-11(29)3-14(35-12)27-8-24-15-16(21)22-7-23-17(15)27/h4,7-8,10-14,19,28-29H,2-3,5-6H2,1H3,(H,32,33)(H2,21,22,23)(H,25,30,31)/t10-,11+,12-,13+,14-,19-/m1/s1
Standard InChIKey XPAOKCSHUNYPBS-XSBNNCSWSA-N
Isomeric SMILES CC1=CN(C(=O)NC1=O)[C@@H]2C[C@@H]([C@H](O2)OP(=O)(O)OC[C@@H]3[C@H](C[C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)CO
SMILES CC1=CN(C(=O)NC1=O)C2CC(C(O2)OP(=O)(O)OCC3C(CC(O3)N4C=NC5=C(N=CN=C54)N)O)CO
Canonical SMILES CC1=CN(C(=O)NC1=O)C2CC(C(O2)OP(=O)(O)OCC3C(CC(O3)N4C=NC5=C(N=CN=C54)N)O)CO
Synonyms (d(AT)10)2
(dApT)
2'-deoxythymidylyl-(3'-5')-2'-deoxyadenosine
d(A-T)
d(AT)
d(TpA)
deoxyadenylyl-3'.5'-deoxythymidylic acid
deoxyadenylyl-3'5'-deoxythymidylate
DTL-DAD
dTpdA
TA(asterisk)
PubChem Compound 161272
Last Modified Nov 11 2021
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